1-(4-CHLOROBENZOYL)-1,2,3,4-TETRAHYDROQUINOLIN-4-ONE

• IUPAC Name: 1-(4-chlorobenzoyl)-2,3-dihydroquinolin-4-one
• InChI: InChI=1S/C16H12ClNO2/c17-12-7-5-11(6-8-12)16(20)18-10-9-15(19)13-3-1-2-4-14(13)18/h1-8H,9-10H2
• InChI Key: BGWBXDYXDCHUQI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C2C1=O)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H12ClNO2
• Molecular Weight: 285.72 g/mol

Description

1-(4-Chlorobenzoyl)-1,2,3,4-tetrahydroquinolin-4-one is an organic compound that belongs to the class of quinolines It is characterized by the presence of a 4-chlorobenzoyl group attached to a tetrahydroquinolinone structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-chlorobenzoyl)-1,2,3,4-tetrahydroquinolin-4-one typically involves the acylation of tetrahydroquinolin-4-one with 4-chlorobenzoyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane or chloroform at room temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(4-Chlorobenzoyl)-1,2,3,4-tetrahydroquinolin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The chlorine atom in the 4-chlorobenzoyl group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Quinoline derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted quinolinone derivatives.

Scientific Research Applications

1-(4-Chlorobenzoyl)-1,2,3,4-tetrahydroquinolin-4-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-chlorobenzoyl)-1,2,3,4-tetrahydroquinolin-4-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in cell proliferation, leading to its potential anticancer effects. The exact molecular pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-Chlorobenzoyl chloride: A precursor used in the synthesis of 1-(4-chlorobenzoyl)-1,2,3,4-tetrahydroquinolin-4-one.

Quinoline derivatives: Compounds with similar core structures but different substituents.

Uniqueness

This compound is unique due to the presence of both the 4-chlorobenzoyl group and the tetrahydroquinolinone structure. This combination imparts specific chemical and biological properties that distinguish it from other quinoline derivatives.